Cas no 1443320-88-4 (ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE)

1443320-88-4 structure
Product Name:ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE
CAS No:1443320-88-4
Molecular Formula:C12H14O5S
Molecular Weight:270.301562786102
MDL:MFCD15145758
CID:5170317
ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE Properties
Names and Identifiers
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- ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE
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- MDL: MFCD15145758
- InChIKey: CWHPXLJUYSMUKW-UHFFFAOYSA-N
- Inchi: 1S/C12H14O5S/c1-4-17-11(13)12(14)18-10-7-8(15-2)5-6-9(10)16-3/h5-7H,4H2,1-3H3
- SMILES: C(OCC)(=O)C(SC1=CC(OC)=CC=C1OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 7
- Heavy Atom Count: 18
ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB434508-1 g |
Ethyl 2-(2,5-dimethoxyphenyl)sulfanyl-2-oxo-acetate |
1443320-88-4 | 1g |
€544.10 | |||
Ambeed | A420837-1g |
Ethyl 2-((2,5-dimethoxyphenyl)thio)-2-oxoacetate |
1443320-88-4 | 97% | 1g |
$441.0 | 2025-03-05 | |
Crysdot LLC | CD12142754-1g |
Ethyl 2-((2,5-dimethoxyphenyl)thio)-2-oxoacetate |
1443320-88-4 | 97% | 1g |
$437 |
ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE Related Literature
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Ziying Li,Shuilin Li,Yongjie Xu,Nujiang Tang Chem. Commun., 2023,59, 6286-6300
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Fangpeng Hu,Xinfeng Cui,Zihui Ban,Guoqiang Lu,Nan Luo,Guosheng Huang Org. Biomol. Chem., 2019,17, 2356-2360
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3. Courses
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Aslam C. Shaikh,Jules Moutet,José M. Veleta,Md Mubarak Hossain,Jan Bloch,Andrei V. Astashkin,Thomas L. Gianetti Chem. Sci., 2020,11, 11060-11067
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6. Back cover
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Tim Markovic,Benjamin N. Rocke,David C. Blakemore,Vincent Mascitti,Michael C. Willis Chem. Sci., 2017,8, 4437-4442
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Yingpu Bi,Shuxin Ouyang,Junyu Cao,Jinhua Ye Phys. Chem. Chem. Phys., 2011,13, 10071-10075
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Artemis Bosveli,Tamsyn Montagnon,Dimitris Kalaitzakis,Georgios Vassilikogiannakis Org. Biomol. Chem., 2021,19, 3303-3317
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Marin Micutz,Monica Iliş,Teodora Staicu,Florea Dumitraşcu,Iuliana Pasuk,Yann Molard,Thierry Roisnel,Viorel Cîrcu Dalton Trans., 2014,43, 1151-1161
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1443320-88-4)ETHYL 2-((2,5-DIMETHOXYPHENYL)THIO)-2-OXOACETATE

Purity:99%
Quantity:1g
Price($):397.0